N-ethyl-N'-(1,3-thiazol-2-yl)ethanediamide

• Molecular Formula: C7H9N3O2S
• Molecular Weight: 199.23 g/mol
• IUPAC Name: N-ethyl-N'-(1,3-thiazol-2-yl)oxamide
• InChI: InChI=1S/C7H9N3O2S/c1-2-8-5(11)6(12)10-7-9-3-4-13-7/h3-4H,2H2,1H3,(H,8,11)(H,9,10,12)
• InChI Key: GVAUCTMGAKIJPO-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)C(=O)NC1=NC=CS1

Description

N-ethyl-N’-(1,3-thiazol-2-yl)ethanediamide, with the chemical formula C₅H₅N₃O₂S, is a compound containing both an ethanediamide backbone and a thiazole ring. Let’s break down its structure:

Molecular Formula: CHNOS

ChemSpider ID: 1503430

Preparation Methods

Industrial Production: As of now, there is no established industrial-scale production method for this compound. Research efforts may be ongoing to develop efficient and scalable processes.

Chemical Reactions Analysis

Reactivity: N-ethyl-N’-(1,3-thiazol-2-yl)ethanediamide can participate in various chemical reactions:

Oxidation: It may undergo oxidation reactions.

Reduction: Reduction reactions could also be relevant.

Substitution: Substitution reactions involving the thiazole ring are possible.

Common Reagents and Conditions: Specific reagents and conditions depend on the desired reaction. typical reagents include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., sodium borohydride), and nucleophiles for substitution reactions.

Major Products: The major products formed from these reactions would vary based on the specific reaction pathway.

Scientific Research Applications

N-ethyl-N’-(1,3-thiazol-2-yl)ethanediamide finds applications in several scientific fields:

Chemistry: It may serve as a building block for designing new compounds.

Biology: Researchers might explore its interactions with biological molecules.

Medicine: Investigations could focus on potential therapeutic properties.

Industry: Its unique structure may have industrial applications (yet to be explored).

Mechanism of Action

The precise mechanism by which N-ethyl-N’-(1,3-thiazol-2-yl)ethanediamide exerts its effects remains unknown. Further research is needed to uncover its molecular targets and pathways.

Comparison with Similar Compounds

While specific similar compounds are not mentioned, N-ethyl-N’-(1,3-thiazol-2-yl)ethanediamide’s uniqueness lies in its combination of the thiazole ring and ethanediamide functionality.

Remember that ongoing research may reveal more about this intriguing compound